Cas no 1261916-15-7 (2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid)

• Product Name: 2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid
• CAS No: 1261916-15-7
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322682
• CID: 1219315
• PubChem ID: 53228501
• Update Time: 2025-04-20

2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid
• 2-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%
• 4'-Chloro-5-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261916-15-7
• MFCD18322682
• DTXSID90692034

• MDL： MFCD18322682
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)12-6-8(2-5-13(12)16)11-7-9(17)3-4-10(11)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： CCQIRVALBIWYGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 308.0251647g/mol
• Monoisotopic Mass: 308.0251647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų